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Compound of Interest

Compound Name: Vercirnon (sodium)

Cat. No.: B15144044 Get Quote

Providing essential safety and logistical information for the proper disposal of Vercirnon
(sodium) is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. While a specific Safety Data Sheet (SDS) with detailed disposal procedures for

Vercirnon (sodium) is not publicly available, this guide outlines the best practices for the

disposal of research-grade chemicals and pharmaceuticals, enabling researchers, scientists,

and drug development professionals to handle this compound responsibly.

When specific disposal instructions are unavailable, the primary principle is to treat the

substance as hazardous waste. This approach minimizes potential environmental impact and

ensures the safety of all personnel.

Chemical and Physical Properties of Vercirnon and
Vercirnon Sodium
Understanding the properties of a substance is a prerequisite for its safe handling and disposal.

Below is a summary of available data for Vercirnon and its sodium salt.
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Property Vercirnon Vercirnon Sodium

Molecular Formula C22H21ClN2O4S[1][2] C22H20ClN2O4S.Na[2][3]

Molecular Weight 444.9 g/mol [1][2] 466.91 g/mol [2][3]

Synonyms GSK-1605786, CCX-282-B[1] GSK-1605786A[2]

Physical State

Solid (assumed based on

powder form of related

products)[4]

Solid

Primary Hazard
Assumed to be biologically

active.[1]

Assumed to be biologically

active.

General Disposal Procedures for Research
Chemicals
In the absence of explicit instructions from the manufacturer, the following step-by-step

procedure should be followed for the disposal of Vercirnon (sodium) and other research

chemicals.

Consult Institutional Guidelines: Your institution's Environmental Health and Safety (EHS)

department is the primary resource for guidance on chemical waste disposal. They will be

familiar with local, state, and federal regulations.

Treat as Hazardous Waste: All unused, expired, or waste Vercirnon (sodium) should be

collected in a designated, properly labeled hazardous waste container.

Proper Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name (Vercirnon, sodium salt), and the approximate quantity.

Segregation of Waste: Do not mix Vercirnon (sodium) waste with other chemical waste

streams unless explicitly permitted by your EHS department.

Secure Storage: Store the waste container in a designated, secure area, away from

incompatible materials, until it is collected by trained hazardous waste personnel.[4]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling Vercirnon (sodium) and its

waste.[4]

Never dispose of Vercirnon (sodium) down the drain or in the regular trash.[5][6]

Pharmaceutical compounds can be harmful to aquatic life and may not be removed by

standard wastewater treatment processes.

Experimental Protocols for Disposal
Specific experimental protocols for the neutralization or deactivation of Vercirnon (sodium) are

not available. Therefore, chemical treatment of the waste is not recommended without specific

guidance from a qualified chemist or your EHS department. The most prudent course of action

is to arrange for disposal via a licensed hazardous waste contractor.

Disposal Workflow for Chemicals with Unknown
Guidelines
The following diagram illustrates the decision-making process for the proper disposal of a

chemical, such as Vercirnon (sodium), for which specific disposal guidelines are not readily

available.
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Start: Have Vercirnon (sodium) waste for disposal

Consult Safety Data Sheet (SDS) for specific disposal instructions

SDS with disposal instructions found?

Follow SDS instructions for disposal

Yes

Contact Environmental Health & Safety (EHS) Department for guidance

No

Arrange for disposal by a licensed hazardous waste contractor via EHS

Treat as hazardous waste. Collect in a labeled, sealed container.

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal decision workflow for Vercirnon (sodium).

By adhering to these general guidelines and consulting with your institution's EHS department,

you can ensure the safe and compliant disposal of Vercirnon (sodium) and contribute to a
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culture of safety within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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